Cas no 36304-39-9 (2-(4-methylphenoxy)acetohydrazide)

• Product Name: 2-(4-methylphenoxy)acetohydrazide
• CAS No: 36304-39-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD00553730
• CID: 323044
• PubChem ID: 692242
• Update Time: 2025-04-19

2-(4-methylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(p-Tolyloxy)acetohydrazide
• 2-(4-Methylphenoxy)acetohydrazide
• Acetic acid,2-(4-methylphenoxy)-, hydrazide
• P-TOLYLOXY-ACETIC ACID HYDRAZIDE
• 2-(4-methylphenoxy)acethydrazide
• 4-methylphenoxyacetyl hydrazide
• 4-Methylphenoxyacetylhydrazine
• AC1LETRS
• AC1Q2MSL
• AC1Q5PX3
• F1099-0045
• Oprea1_471046
• Oprea1_551499
• p-Tolyloxy-essigsaeure-hydrazid
• p-Tolyloxy-acetic acid, hydrazide
• AKOS000269638
• MFCD00553730
• SR-01000414393-1
• EN300-06175
• SCHEMBL11872758
• SB86413
• SR-01000414393
• VS-04971
• CS-0204340
• 36304-39-9
• HMS1609I02
• BJAPYOSQJTZYQH-UHFFFAOYSA-N
• p-methyl-2-phenoxyacetohydrazide
• DTXSID70351137
• BBL015549
• ALBB-002553
• STK021767
• 2-(4-methylphenoxy)acetohydrazide

• MDL： MFCD00553730
• Inchi： 1S/C9H12N2O2/c1-7-2-4-8(5-3-7)13-6-9(12)11-10/h2-5H,6,10H2,1H3,(H,11,12)
• InChI Key： BJAPYOSQJTZYQH-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Density: 1.156
• Boiling Point: 402.2°Cat760mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.548
• PSA: 64.35